Cas no 12070-12-1 (tungsten carbide)

• Product Name: tungsten carbide
• CAS No: 12070-12-1
• MF: CW
• MW: 195.850696563721
• MDL: MFCD00011464
• CID: 48773
• PubChem ID: 24854498
• Update Time: 2025-04-18

tungsten carbide Chemical and Physical Properties

Names and Identifiers

• tungsten carbide
• ncic61198
• tungstencarbide(wc)
• Wolfram carbide
• 41211, Tungsten carbide powder (O)
• TUNGSTEN CARBIDE, POWDER, &lt
• TUNGSTEN CARBIDE POWDER (O)(CRM STANDARD)
• methanidylidynetungsten(1+)
• Tungsten monocarbide,Wolfram carbide
• Tungsten monocarbide
• Tungsten carbide12070-12-1
• Tungsten(IV) carbide
• methideylidynetungsten(IV)
• Tungsten Carbide DS 60 (H.C. STARCK)
• Boron Nitride (BN) Sputtering Targets
• HSDB 2932
• AKOS030228206
• Im, inverted exclamation markY99%
• Nitinol Sheets
• Q423265
• 12070-12-1
• MFCD00011464
• Tungsten carbide (VAN)
• Tungsten carbide (99.5%-W)
• Tungsten Carbide Nanopowder
• methanidylidynetungstenylium
• powder, 2

• MDL： MFCD00011464
• Inchi： 1S/C.W/q-1;+1
• InChI Key： UONOETXJSWQNOL-UHFFFAOYSA-N
• SMILES： [W+]#[C-]

Computed Properties

• Exact Mass: 195.95100
• Monoisotopic Mass: 195.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Gray powder with metallic luster.
• Density: 15,63 g/cm3
• Melting Point: 2870°C
• Boiling Point: 6000℃
• Flash Point: °C
• Water Partition Coefficient: Soluble in nitric acid and hydrofluroic acid. Insoluble in water.
• PSA: 0.00000
• LogP: 0.08130
• Solubility: Insoluble in water, soluble in the mixture of nitric acid and hydrofluoric acid and aqua regia.
• Merck: 14,9815

tungsten carbide Security Information

• Hazardous Material transportation number：UN3178
• WGK Germany：3
• Hazard Category Code： 23
• Safety Instruction： S22; S24/25
• RTECS：YO7250000
• Hazardous Material Identification：
• Risk Phrases：R23
• Packing Group：III
• Safety Term：4.1
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds